Cas no 89898-49-7 ( )
structure
Product Name:
CAS No:89898-49-7
MF:C7H10O4
MW:158.151902675629
CID:994431
PubChem ID:332983
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 89898-49-7
- methyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate
- METHYL 2-METHYL-4-OXO-OXOLANE-3-CARBOXYLATE
- NSC-332681
- KVDHLXBTYUCUCR-UHFFFAOYSA-N
- NSC332681
- DTXSID30318544
- SCHEMBL1299559
- AT41543
-
-
- Inchi: 1S/C7H10O4/c1-4-6(7(9)10-2)5(8)3-11-4/h4,6H,3H2,1-2H3
- InChI Key: KVDHLXBTYUCUCR-UHFFFAOYSA-N
- SMILES: O1CC(C(C(=O)OC)C1C)=O
Computed Properties
- Exact Mass: 158.058
- Monoisotopic Mass: 158.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.181
- Boiling Point: 226.8°C at 760 mmHg
- Flash Point: 93.3°C
- Refractive Index: 1.448
- PSA: 52.60000
- LogP: -0.23660
Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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